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Introduction: The Challenge of Coccidiosis in
Commercial Poultry

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,
represents a significant economic burden on the global poultry industry. The disease leads to
impaired nutrient absorption, poor growth rates, reduced feed efficiency, and in severe cases,
mortality. In intensive poultry production systems, the continuous use of anticoccidial drugs has
been a cornerstone of disease prevention and control. This document provides detailed
application notes and protocols for Buquinolate, a quinolone anticoccidial agent, for use in
research and drug development contexts.

Pharmacology of Buquinolate

Buquinolate (ethyl 4-hydroxy-6,7-diisobutoxy-3-quinolinecarboxylate) is a synthetic, broad-
spectrum coccidiostat. Its primary mode of action is the disruption of the parasite's
mitochondrial metabolism.

Mechanism of Action

Buquinolate is a potent inhibitor of the mitochondrial electron transport chain in Eimeria
species. Specifically, it targets the ubiquinol-cytochrome c reductase region, likely at or near
the cytochrome b complex. This inhibition disrupts the parasite's cellular respiration, leading to
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a cessation of development, particularly at the sporozoite stage. This coccidiostatic effect
prevents the parasite from completing its life cycle, thus controlling the infection within the flock.
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Day 1: Procure day-old chicks
(e.g., Cobb 500, Ross 308)

Days 1-13: Acclimatization Period
(Provide basal diet ad libitum)

e.g., Negative Control, Positive Control, Test Compound Groups)

l

Gays 14-21: Administer treated feed to respective groups)

( Day 14: Randomize birds into treatment groups
(

(e.g., 5 x 107 E. tenella)

'

Days 21-23: Data Collection
- Body weight gain
- Feed intake
- Fecal oocyst counts
- Lesion scoring

C)ay 16: Oral inoculation with sporulated Eimeria oocysts)

End of Trial: Data Analysis and Reporting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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